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Compound of Interest

Compound Name: Pep2m

Cat. No.: B612428

Essential Safety and Handling Guide for Pep2m

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Pep2m. The following guidelines are intended to
ensure the safe handling, storage, and disposal of this peptide.

Product Information

Identifier Value

Product Name Pep2m

Synonyms GluR2m

CAS Number 243843-42-7

Molecular Formula C49H92N18013S

Molecular Weight 1173.4 g/mol

Sequence H-Lys-Arg-Met-Lys-Val-Ala-Lys-Asn-Ala-GIn-OH

Hazard Identification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b612428?utm_src=pdf-interest
https://www.benchchem.com/product/b612428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

According to available Safety Data Sheets (SDS) for Pep2m and its modified forms
(myristoylated Pep2m), the substance is not classified as hazardous.[1][2] However, as with all
laboratory chemicals, it should be handled with care, and appropriate safety precautions should
be taken. The toxicological properties of this substance have not been fully investigated.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required when handling Pep2m in both
lyophilized and solution forms.[3][4]

Protection Type Specific Recommendations

) Safety goggles should be worn to protect
Eye Protection . .
against accidental splashes.

Nitrile gloves are recommended for their
) chemical resistance.[3][5][6] Gloves should be
Hand Protection ) ) ]
inspected before use and changed immediately

if contaminated.

_ A standard laboratory coat should be worn to
Body Protection _ _
protect skin and clothing.

Handling and Storage

Proper handling and storage are essential to maintain the integrity and stability of Pep2m.

Procedure Guideline

Avoid inhalation of the lyophilized powder by
Handling handling it in a well-ventilated area or a fume

hood. Avoid direct contact with skin and eyes.

Storage (Lyophilized) Store desiccated at -20°C for long-term stability.

Long-term storage in solution is not
s (In Solution) recommended. If necessary, prepare aliquots to
torage (In Solution
avoid repeated freeze-thaw cycles and store at

-20°C for short-term use (up to one month).
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Accidental Exposure and First Aid

In case of accidental exposure, follow these first-aid measures:

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing.

Move the person into fresh air. If not breathing,

Inhalation ) o o

give artificial respiration.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.

Disposal Plan

Pep2m waste should be disposed of as chemical waste in accordance with institutional and

local regulations.[4][7][8]
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Waste Type

Disposal Procedure

Solid Waste

Collect unused lyophilized Pep2m and
contaminated consumables (e.g., weigh boats,
pipette tips) in a designated, sealed, and clearly

labeled chemical waste container.

Liquid Waste

Collect solutions containing Pep2m in a
separate, sealed, and clearly labeled chemical

waste container. Do not pour down the drain.[4]

[7](8]

Sharps

Needles, syringes, and other contaminated
sharps should be disposed of in a designated

sharps container.[9]

Experimental Protocol: Intracellular Infusion of
Pep2m in Cultured Hippocampal Neurons

The following is a generalized protocol for the intracellular infusion of Pep2m into cultured

hippocampal neurons to study its effects on AMPA receptor-mediated synaptic transmission.

Objective: To introduce Pep2m into a neuron to inhibit the interaction between the GIuA2

subunit of AMPA receptors and the N-ethylmaleimide-sensitive fusion protein (NSF).

Materials:

Procedure:

Cultured hippocampal neurons

Pep2m solution (dissolved in an appropriate intracellular solution)
Patch-clamp setup with recording micropipettes

Intracellular solution (e.g., K-gluconate based)
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e Prepare a stock solution of Pep2m in the desired intracellular solution at the final working
concentration.

» Prepare patch-clamp micropipettes and backfill with the Pep2m-containing intracellular
solution.

» Establish a whole-cell patch-clamp recording from a cultured hippocampal neuron.

» Allow the Pep2m to diffuse from the micropipette into the neuron for a designated period
before starting experimental recordings.

o Record AMPA receptor-mediated miniature excitatory postsynaptic currents (MEPSCs) or
evoked synaptic currents.

e Analyze the frequency and amplitude of the recorded currents to determine the effect of
Pep2m.

Visualizations
Signaling Pathway of Pep2m Action
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Caption: Pep2m inhibits the NSF-GIUA2 interaction, leading to AMPA receptor internalization
and reduced synaptic transmission.

Experimental Workflow for Pep2m Infusion
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Experimental Workflow for Pep2m Infusion
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Caption: Workflow for intracellular infusion of Pep2m and subsequent electrophysiological
recording and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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